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Compound of Interest

Compound Name: 2-Chlorothiazole-5-carbonitrile

Cat. No.: B1363308

An In-Depth Technical Guide to the Safe Handling and Application of 2-Chlorothiazole-5-
carbonitrile for Research Professionals

Introduction

2-Chlorothiazole-5-carbonitrile is a heterocyclic building block of significant interest in
medicinal chemistry and drug development. Its unique scaffold, featuring a reactive chlorine
atom and a nitrile group on a thiazole ring, makes it a versatile precursor for synthesizing a
wide range of biologically active molecules. However, this same chemical reactivity
necessitates a thorough understanding of its hazard profile to ensure safe handling in a
research environment.

This guide moves beyond a standard Material Safety Data Sheet (MSDS) to provide
researchers, scientists, and drug development professionals with a deeper, field-proven
perspective on managing the risks associated with this compound. By understanding the
causality behind safety protocols, laboratory personnel can foster a more intuitive and robust
safety culture.

Physicochemical Profile and Its Implications

The physical properties of a chemical are the first indicators of how it will behave under
laboratory conditions and dictate the primary engineering controls and handling techniques
required. 2-Chlorothiazole-5-carbonitrile is a solid at room temperature, which mitigates the
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risk of vapor inhalation compared to volatile liquids. However, its low melting point suggests it

could easily liquefy in heated reactions, altering its exposure potential.

Table 1: Key Physicochemical Properties of 2-Chlorothiazole-5-carbonitrile

Property Value Implication for Handling
Unique identifier for accurate
CAS Number 51640-36-9[1] tracking and information

retrieval.

Molecular Formula

C4HCIN2S[1]

Molecular Weight

144.58 g/mol [1]

Relevant for stoichiometric
calculations in experimental

design.

Physical Form

Solid

Reduces vapor inhalation risk
at ambient temperatures. Can

form dust.

Melting Point

47-57°C[1]

Low melting point; can become
liquid on mild heating. The
observed range may indicate
varying purity levels between

suppliers.

Boiling Point

~291.1°C at 760 mmHg([1]

Low volatility under standard
lab conditions. Distillation
requires high temperatures,

increasing decomposition risk.

Flash Point

104.4°C (219.9°F)

Combustible solid. Requires
segregation from open flames
and strong ignition sources,

especially during heating.[2]

Storage Temperature

-20°C[1]

Recommended for long-term
stability and to prevent

degradation.
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Expert Insight: The reported melting point varies across suppliers (e.g., 47-49°C vs. 52-57°C).
[1] This discrepancy underscores the importance of verifying the purity of the starting material,
as impurities can alter both its reactivity and toxicological profile. The solid form, while generally
safer than a liquid, can generate fine dust during transfer, creating inhalation and skin contact
hazards. Therefore, handling should always occur within a contained environment.

Hazard Identification and Mechanistic Insights

2-Chlorothiazole-5-carbonitrile is classified as hazardous, carrying a "Danger"” signal word.
Its primary hazards are acute oral toxicity and the potential for severe, irreversible eye damage.

Caption: Figure 1: Structure highlighting the chloro and nitrile functional groups.

Table 2: GHS Hazard Classifications

Classification Code Description

Acute Toxicity, Oral (Category

2) H302 Harmful if swallowed.[3]
Serious Eye Damage H318 Causes serious eye damage.
(Category 1) [3]

Expert Insight: The Chemistry Behind the Hazards

o H318 (Causes serious eye damage): This is the most critical hazard. The thiazole ring, an
electron-rich aromatic system, combined with the electron-withdrawing nitrile group and the
reactive chloro substituent, makes the molecule susceptible to nucleophilic attack. In the
moisture-rich environment of the eye, the compound can react with water and biological
nucleophiles (like proteins in the cornea), potentially releasing hydrochloric acid and other
cytotoxic species. This leads to immediate chemical burns and irreversible tissue damage.
The "Corrosive" GHS pictogram (GHSO05) is associated with this compound for this reason.
This is not mere irritation; it is a direct threat to vision.

o H302 (Harmful if swallowed): The mechanism for oral toxicity has not been fully elucidated, a
common scenario for many research chemicals.[2] However, it is likely related to its reactivity
and metabolism in the gastrointestinal tract and liver. The nitrile group (-C=N) is a point of
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concern, as some organic nitriles can be metabolized to release cyanide ions, though this is
not confirmed for this specific molecule. Regardless of the precise mechanism, the
classification mandates that ingestion must be strictly avoided.

Risk Mitigation and Exposure Control Protocols

A proactive approach to exposure control is paramount. This involves a multi-layered strategy
of engineering controls, rigorous personal protective equipment (PPE) protocols, and
standardized handling workflows.

Engineering Controls: The Primary Barrier

The most effective way to prevent exposure is to contain the chemical at the source.

e Chemical Fume Hood: All manipulations of 2-Chlorothiazole-5-carbonitrile, including
weighing, transfers, and solution preparation, must be performed inside a certified chemical
fume hood. This prevents the inhalation of any fine dust particles and contains spills.

o Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive
emissions. Eyewash stations and safety showers must be located in immediate proximity to

the handling area.[4]

Personal Protective Equipment (PPE): The Last Line of
Defense

PPE is not a substitute for proper engineering controls but is essential for protecting against

direct contact.

Table 3: Mandatory PPE for Handling 2-Chlorothiazole-5-carbonitrile

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1363308?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH3325603&productDescription=2-CHLROTHIAZOLE-5-CARBXALDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1363308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Body Part

Required PPE

Rationale and
Specifications

Eyes/Face

Chemical splash goggles AND

a full-face shield.

Non-negotiable. Standard
safety glasses are insufficient.
The H318 classification
requires robust protection
against splashes that could
cause irreversible eye
damage.[3][5]

Hands

Nitrile gloves (check
manufacturer's breakthrough

time).

Provides a barrier against skin
contact. Double-gloving is
recommended for extended
procedures. Gloves must be
inspected before use and
removed properly to avoid

contaminating skin.[5]

Body

Flame-resistant laboratory

coat.

Protects skin and personal
clothing from dust and

splashes.

Protocol: Donning and Doffing PPE

e Donning (Putting On):

1. Put on the laboratory coat and fasten it completely.

2. Put on the first pair of nitrile gloves.

3. Put on the second pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat.

4. Put on chemical splash goggles.

5. Put on the face shield over the goggles.

» Doffing (Taking Off): This sequence is critical to prevent cross-contamination.
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1. Remove the outer pair of gloves, peeling them off without touching the exterior surface.
2. Remove the face shield and goggles.

3. Remove the laboratory coat by rolling it down from the shoulders, keeping the
contaminated exterior folded inward.

4. Remove the inner pair of gloves.

5. Wash hands thoroughly with soap and water.

Safe Handling and Storage Workflow

A systematic workflow minimizes the risk of accidental exposure or release.
Caption: Figure 2: A logical workflow for minimizing exposure during handling.

Emergency Response and First-Aid Causality

In the event of an exposure, immediate and correct action is critical.

Protocol: Emergency Response for Accidental Exposure

e Eye Contact:
o IMMEDIATELY proceed to the nearest eyewash station. Do not delay to finish a task.[4]

o Hold eyelids open and flush eyes with a continuous, gentle stream of water for at least 15-
20 minutes.[5][6] This prolonged flushing is vital to dilute and remove the corrosive
chemical to minimize tissue damage.

o Remove contact lenses while flushing, if possible.

o Seek immediate, professional medical attention. Inform medical personnel of the chemical
identity (CAS 51640-36-9).

e Skin Contact:
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o Immediately wash the affected area with soap and copious amounts of water for at least
15 minutes.[5][7]

o Remove any contaminated clothing while under a safety shower.
o Seek medical attention if irritation develops or persists.

e Inhalation:
o Move the affected person to fresh air at once.[5][7]

o If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial
respiration (use a barrier device).[6][7]

o Seek immediate medical attention.
e Ingestion:

o DO NOT INDUCE VOMITING. This can cause further damage to the esophagus as the
corrosive material is regurgitated.[3][8]

o Rinse the mouth thoroughly with water.[5]

o Have the person drink one or two glasses of water to dilute the substance, if they are
conscious and able to swallow.[6]

o Call a poison control center or seek immediate medical attention.

Stability, Reactivity, and Disposal

» Reactivity and Stability: The compound is stable under recommended storage conditions
(-20°C, dry, tightly sealed).[1][2] It should be kept away from strong oxidizing agents, with
which it may react exothermically.[2][4]

o Hazardous Decomposition: When subjected to high heat, such as in a fire, it can decompose
to produce highly toxic and corrosive gases, including hydrogen chloride, nitrogen oxides
(NOx), and sulfur oxides (SOx).[2][4][5] Firefighters must wear self-contained breathing
apparatus.[2][5]
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e Disposal Protocol:

o

Chemical waste must be treated as hazardous.

o Collect all waste material (unused solid, contaminated solutions, contaminated wipes) in a
dedicated, clearly labeled, and sealed hazardous waste container.

o Never dispose of this chemical down the drain, as its ecological effects are not well-
characterized and it should not be released into the environment.[2][5]

o Follow all local, regional, and national regulations for the disposal of chemical waste
through a licensed disposal company.[4][5]

Conclusion

2-Chlorothiazole-5-carbonitrile is a valuable tool for chemical synthesis, but its utility is
matched by its significant hazards, particularly its potential to cause severe eye damage. By
moving beyond mere compliance and understanding the chemical principles that drive these
hazards, researchers can adopt safer handling practices, implement robust engineering
controls, and respond effectively in an emergency. A culture of safety is not about avoiding risk,
but about understanding and managing it intelligently.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Chlorothiazole-5-carbonitrile material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1363308#2-chlorothiazole-5-carbonitrile-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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